6-Hydroxyisoquinoline-1-carboxylic acid

• CAS: 174299-07-1
• Synonyms: 1-Isoquinolinecarboxylicacid,6-hydroxy-(9CI)
• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17
• SMILES: C1=CC2=C(NC=CC2=CC1=O)C(=O)O
• InChI: InChI=1S/C10H7NO3/c12-7-1-2-8-6(5-7)3-4-11-9(8)10(13)14/h1-5,11H,(H,13,14)
• InChIKey: QACUSHBQQZVLJT-UHFFFAOYSA-N

Researchers requiring position-specific isoquinoline scaffolds often face supply inconsistency and isomer contamination. This compound directly addresses that with its defined 6-hydroxy-1-carboxy substitution pattern. - Enables precise metal chelation geometry distinct from the 5-hydroxy isomer (CAS 90800-37-6), critical for corrosion inhibitor design in HCl systems. - Compatible with standard amide coupling for parallel kinase-targeted library synthesis. - Available at ≥97% purity with batch-to-batch consistency for reproducible SAR studies.

6-Hydroxyisoquinoline-1-carboxylic Acid Overview

6-Hydroxyisoquinoline-1-carboxylic acid (CAS 174299-07-1) is a heterocyclic building block comprising an isoquinoline core with a hydroxyl group at the 6-position and a carboxylic acid at the 1-position . This substitution pattern distinguishes it from its 5-hydroxy isomer (CAS 90800-37-6) and provides a unique scaffold for metal chelation, corrosion inhibition, and the synthesis of kinase-targeting small molecules [1][2]. It is commercially available from multiple suppliers with a typical purity of ≥97%, and is used as a key intermediate in medicinal chemistry and materials science research .

Regioisomeric 6-hydroxy-1-carboxy scaffold distinct from 5‑OH isomer

Reported fit for corrosion inhibition and metal chelation studies

Key building block for kinase inhibitor synthesis workflows

• [1] BI Gang. (2002). QUANTUM CHEMISTRY OF CORROSION INHIBITION OF ISOQUINOLINE AND ITS HYDROXY AND CARBOXYLIC DERIVATES. Corrosion Science and Protection Technology, 14(1). View Source
• [2] Novartis AG. (2012). Organic compounds. United States Patent US8217045B2. View Source

6-Hydroxyisoquinoline-1-carboxylic Acid: Why Substitution Fails

Generic substitution among isoquinoline carboxylic acids is not scientifically valid due to the strong position-dependent influence of the hydroxyl group on physicochemical and functional properties . The 6-hydroxy substitution pattern, as opposed to the 5-hydroxy isomer (CAS 90800-37-6) or the saturated 1,2,3,4-tetrahydro analog, alters the electronic distribution on the aromatic ring, which directly impacts metal chelation strength and corrosion inhibition efficiency in electrochemical applications [1]. In medicinal chemistry, the specific spatial arrangement of the 6-hydroxy and 1-carboxy groups dictates binding affinity to kinase ATP-binding pockets and influences the stability of derived amide prodrugs [2]. Therefore, substituting this compound with a different isomer or a simple isoquinoline-1-carboxylic acid will lead to unpredictable and often inferior performance in these specialized applications .

Target Isomer

6-Hydroxyisoquinoline-1-carboxylic acid

Common Substitute

5-Hydroxy isomer or 1,2,3,4-tetrahydro analog

Position-dependent electronic structure alters metal chelation strength and kinase binding affinity. Direct substitution may result in unpredictable performance.

• [1] Luo Mingdao, Bi Gang, et al. (1994). Studies on the correlation between electronic structure and corrosion-inhibiting properties of isoquinoline and its derivatives. Acta Chimica Sinica, 52(6), 620-625. View Source
• [2] Novartis AG. (2012). Organic compounds. United States Patent US8217045B2. Isoquinoline carboxylic acid amides as kinase inhibitors. View Source

6-Hydroxyisoquinoline-1-carboxylic Acid: Comparative Evidence

Positional Isomer Impact on Corrosion Inhibition Efficiency

The corrosion inhibition efficiency of isoquinoline derivatives on iron in 1.0 M HCl at 30°C is highly dependent on the position of the hydroxyl and carboxyl groups [1]. Electrochemical measurements combined with quantum chemical calculations (HMO and CNDO/2) demonstrated that the net charge on the nitrogen atom and the sum of charges on the pyridine ring directly correlate with inhibition performance [1]. While the study includes a series of hydroxy and carboxy isoquinolines, the specific 6-hydroxy-1-carboxylic acid substitution pattern is predicted to exhibit a distinct inhibition efficiency relative to the 5-hydroxy isomer due to differences in frontier electron density and adsorption geometry on the metal surface [1]. This is a class-level inference based on the established structure-activity relationship.

Positional Isomer Impact

Class-level inference

6-OH-1-COOH Predicted distinct inhibition efficiency

vs

5-OH Isomer Different net charge & adsorption

Substitution pattern governs corrosion inhibition performance.

Class-level relationship; verify for specific 6-OH isomer.

Evidence Dimension	Corrosion Inhibition Efficiency
Target Compound Data	Not explicitly quantified in the abstract; efficiency is a function of the described electronic parameters.
Comparator Or Baseline	Isoquinoline and its other hydroxy/carboxy derivatives.
Quantified Difference	The study concludes that the inhibition efficiency increases with a decrease in the net negative charge on the nitrogen atom and an increase in the net negative charge on the pyridine ring. The 6-hydroxy-1-carboxylic acid configuration is predicted to have a different electronic profile compared to the 5-hydroxy isomer.
Conditions	Electrochemical measurements on an iron electrode in 1.0 mol·dm⁻³ HCl solution at 30°C.

Why This Matters

This data demonstrates that the substitution pattern is a critical determinant of performance in corrosion inhibition applications, providing a scientific basis for selecting the 6-hydroxy isomer over other regioisomers when specific electronic or adsorption properties are required.

• [1] Luo Mingdao, Bi Gang, Kuang Fugui, Yao Lu'an, Yan Xiaoci. (1994). Studies on the correlation between electronic structure and corrosion-inhibiting properties of isoquinoline and its derivatives. Acta Chimica Sinica, 52(6), 620-625. View Source

Synthetic Utility in Preparing Kinase-Targeted Amide Derivatives

The compound serves as a direct precursor for the synthesis of isoquinoline carboxylic acid amides, which are claimed in Novartis patent US8217045B2 as inhibitors of protein kinases for the treatment of proliferative diseases [1]. The 1-carboxylic acid moiety undergoes amide coupling reactions to generate a focused library of analogs [1]. Furthermore, a specific synthetic procedure demonstrates the use of this compound as a starting material: a suspension of 1.9 g (10 mmol) of 6-hydroxyisoquinoline-1-carboxylic acid in 50 ml MeOH with sodium methylate is sonicated to obtain a solution, which is then used to prepare 6-(6-chloropyrimidin-4-yloxy)isoquinoline-1-carboxylic acid . This contrasts with the 5-hydroxy isomer, which may exhibit different solubility or reactivity in such alkylation or amidation reactions due to the altered electronic and steric environment of the hydroxyl group .

Synthetic Utility

Supporting evidence

Starting material (10 mmol) → MeOH/NaOMe → ether-linked derivative

Correct regioisomer required for patent-derived synthetic routes.

Method optimized for 6-hydroxy isomer; isomer mismatch may fail.

Evidence Dimension	Synthetic Utility as a Building Block
Target Compound Data	Used as a starting material in a 10 mmol scale reaction to generate a specific ether-linked derivative.
Comparator Or Baseline	5-Hydroxyisoquinoline-1-carboxylic acid and the saturated 1,2,3,4-tetrahydro analog.
Quantified Difference	The provided synthetic route is specifically optimized for the 6-hydroxy isomer. The yield and purity of subsequent steps are dependent on the correct starting material substitution pattern.
Conditions	Reaction with sodium methylate in methanol, followed by evaporation and use in a subsequent coupling step.

Why This Matters

For procurement in medicinal chemistry, the specific regioisomer is required to faithfully execute published synthetic routes and access the claimed chemical space in patent literature. Using an incorrect isomer will result in a different product and potentially failed synthesis.

• [1] Novartis AG. (2012). Organic compounds. United States Patent US8217045B2. View Source

6-Hydroxyisoquinoline-1-carboxylic Acid: Application Scenarios

Corrosion Inhibitors for Acidic Environments

Leverage the compound's specific 6-hydroxy-1-carboxylic acid substitution pattern to design and test new corrosion inhibitors for iron and steel in hydrochloric acid solutions [1]. The electronic structure of this isomer, as informed by quantum chemical studies on related isoquinolines, suggests a unique adsorption geometry on metal surfaces that can be systematically optimized [1]. This application is ideal for industrial chemists focused on acid pickling, oil well acidizing, or chemical cleaning processes where precise control over inhibitor adsorption is critical [1].

Synthesis of Kinase Inhibitor Libraries for Oncology

Employ this compound as a key building block for the parallel synthesis of isoquinoline carboxylic acid amide libraries targeting specific protein kinases implicated in cancer [2]. The compound's compatibility with standard amide coupling conditions allows for rapid derivatization [2]. This scenario is particularly relevant for medicinal chemistry groups engaged in structure-activity relationship (SAR) studies around the isoquinoline scaffold, as described in Novartis patent US8217045B2 [2].

Metal Chelation and Coordination Chemistry Studies

Investigate the metal-binding properties of 6-hydroxyisoquinoline-1-carboxylic acid for the development of novel metal-organic frameworks (MOFs) or as a chelating agent in analytical chemistry . The juxtaposition of the hydroxyl and carboxylic acid groups creates a bidentate binding pocket with distinct geometry compared to its 5-hydroxy isomer, potentially leading to complexes with unique stoichiometries, stability constants, and catalytic activities . This is an application for academic and industrial groups in inorganic and materials chemistry .

Application

Selection Property

Validation Focus

Corrosion inhibitor design

6-OH-1-COOH electronic profile

Adsorption geometry & efficiency in HCl

Kinase inhibitor library synthesis

Regiochemistry-dependent coupling reactivity

Structural fidelity & target kinase binding

Metal chelation & MOF studies

Bidentate 6-OH/1-COOH chelation pocket

Complex stoichiometry & stability constants

• [1] Luo Mingdao, Bi Gang, et al. (1994). Studies on the correlation between electronic structure and corrosion-inhibiting properties of isoquinoline and its derivatives. Acta Chimica Sinica, 52(6), 620-625. View Source
• [2] Novartis AG. (2012). Organic compounds. United States Patent US8217045B2. Isoquinoline carboxylic acid amides as kinase inhibitors. View Source